Cas no 1803758-04-4 (3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid)

• Product Name: 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid
• CAS No: 1803758-04-4
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4792706
• Update Time: 2025-06-08

3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid

• Inchi： 1S/C10H10BrFO2/c11-9-3-1-8(6-12)7(5-9)2-4-10(13)14/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： RNUVVMALPCEWNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CF)=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid

Comprehensive Overview of 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid (CAS No. 1803758-04-4)

3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid (CAS No. 1803758-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluoromethyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a phenylpropanoic acid backbone, makes it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated compounds and brominated aromatics has positioned 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid as a focal point in modern chemistry. Researchers are particularly intrigued by its potential role in developing targeted therapies and sustainable agrochemicals. Recent studies highlight its utility in enzyme inhibition and receptor modulation, aligning with the rising demand for precision medicine and eco-friendly pest control solutions.

From a synthetic perspective, CAS No. 1803758-04-4 exemplifies the convergence of halogenation and carboxylic acid chemistry. Its 5-bromo and 2-fluoromethyl groups enhance electrophilic reactivity, enabling selective cross-coupling reactions. This property is invaluable for constructing complex architectures, such as heterocyclic scaffolds and biaryl systems, which are prevalent in FDA-approved drugs.

Environmental and regulatory trends further amplify the relevance of 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid. The compound’s low persistence and biodegradability align with green chemistry principles, addressing concerns about chemical sustainability. Analytical techniques like HPLC and NMR are routinely employed to ensure its purity, meeting stringent industry standards for high-value intermediates.

In the context of drug delivery systems, this compound’s lipophilicity and hydrogen-bonding capacity optimize membrane permeability—a key factor in oral bioavailability enhancement. Its derivatives are being explored for neuroprotective and anti-inflammatory applications, resonating with global health priorities like neurodegenerative disease management.

The commercial landscape for CAS No. 1803758-04-4 reflects its niche yet expanding market. Suppliers emphasize GMP-compliant synthesis and scalable production to cater to pharmaceutical innovators. As structure-activity relationship (SAR) studies evolve, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics.

Emerging applications in material science also warrant attention. The electron-withdrawing nature of its substituents makes it a candidate for designing organic semiconductors and photocatalysts. Such interdisciplinary potential underscores why 3-(5-Bromo-2-(fluoromethyl)phenyl)propanoic acid remains a subject of active patent filings and academic publications.

In summary, 1803758-04-4 represents a convergence of innovation and practicality. Its multifaceted utility—spanning medicinal chemistry, agrochemical development, and advanced materials—positions it as a compound of enduring scientific and industrial significance. Future research will likely uncover novel derivatives and applications, solidifying its role in cutting-edge technology.